5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 5-bromo-7-fluoro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H8BrFO/c11-9-5-6(12)4-8-7(9)2-1-3-10(8)13/h4-5H,1-3H2
• InChI Key: DFSSIANNMNXABV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2Br)F)C(=O)C1
• Molecular Formula: C10H8BrFO
• DSSTOX Substance ID: DTXSID00744316
• Molecular Weight: 243.07 g/mol
• CAS RN: 1260018-37-8

Description

5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one, also known as 5-BF-3,4-DHN, is a synthetic compound that has been used in a variety of scientific research applications. It is a fluorinated dihydronaphthalene derivative that was first synthesized by a group of researchers at the University of Tokyo in 2013. Since then, it has been used in a number of different scientific studies and is continuing to gain popularity in the scientific community.

Scientific Research Applications

Synthesis and Molecular Structure Studies

• Synthesis Techniques : A study by Malkova et al. (2014) describes the condensation of 3,4-dihydronaphthalen-1(2H)-one, which is a similar compound, in acid medium for the synthesis of specific molecular structures. This method could be adapted for the synthesis of 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one, demonstrating its potential in creating complex molecular structures (Malkova et al., 2014).

• Molecular Structure Analysis : Gouda et al. (2022) investigated N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide, a compound structurally similar to 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one. The study highlights the use of X-ray diffraction and other techniques for analyzing the molecular structure, suggesting similar approaches could be used for studying 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one (Gouda et al., 2022).

Chemical Reactions and Synthesis Pathways

• Chemical Reactivity : Lázaro et al. (2016) explored the synthesis of enantioenriched 1-amino-4-fluoro-1,2-dihydronaphthalene derivatives, illustrating the potential chemical reactivity of dihydronaphthalene-based compounds in creating fluorinated derivatives. This indicates potential pathways for synthesizing variants of 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one (Lázaro et al., 2016).

• Novel Synthesis Methods : Ooi et al. (2003) developed new methods for the regioselective alpha-phenylation of carbonyl compounds, which could potentially be applied to modify 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one, providing insights into novel synthesis techniques for such compounds (Ooi et al., 2003).

Potential Applications in Medicinal Chemistry

• Drug Development and Synthesis : Das et al. (2012) synthesized compounds based on 3,4-dihydronaphthalen-1(2H)-one for potential use as pan-RAR agonists, suggesting the use of 5-bromo-7-fluoro-3,4-dihydronaphthalen-1(2H)-one in the development of new drugs (Das et al., 2012).